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Compound of Interest

Compound Name: Noxiustoxin

Cat. No.: B3029997 Get Quote

Audience: This document is intended for researchers, scientists, and drug development

professionals utilizing Noxiustoxin in experimental settings.

Introduction: Noxiustoxin (NTX) is a 39-amino acid peptide neurotoxin originally isolated from

the venom of the Mexican scorpion Centrurodes noxius.[1][2] It is a potent and specific blocker

of various voltage-gated and calcium-activated potassium channels, including Kv1.1, Kv1.2,

Kv1.3, and KCa1.1.[1][3] By binding to the channel pore, Noxiustoxin effectively decreases

potassium permeability, leading to membrane depolarization and subsequent effects such as

increased neurotransmitter release.[4][5][6] Its high affinity and specificity make it a valuable

pharmacological tool for studying the physiological roles of these channels in various systems,

including neuronal signaling and lymphocyte activation.[7][8]

Proper reconstitution and handling of lyophilized Noxiustoxin are critical for maintaining its

biological activity and ensuring experimental reproducibility. This document provides a detailed

protocol for its solubilization, storage, and preparation of working solutions.

Quantitative Data and Toxin Properties
A summary of the key quantitative properties of Noxiustoxin is provided below for easy

reference in experimental design and solution preparation.
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Property Value / Description Source(s)

Molar Mass 4195.06 g/mol (Da) [1][9][10]

Synonyms
NTx, Toxin II-11, Potassium

channel toxin alpha-KTx 2.1
[1][9]

Primary Structure

39-amino acid peptide with an

amidated C-terminus and three

disulfide bridges.[1][7]

[1]

Mechanism of Action

Reversibly blocks voltage-

gated and Ca2+-activated K+

channels by associating with

the channel's receptor site.[1]

[3][4]

[1][3][4]

Target Affinity

- rKv1.2 (KCNA2): Kd = 2 nM -

mKv1.3 (KCNA3): Kd = 1 nM -

Lymphocyte K+ channels: ~2

nM affinity

[3][7]

Appearance Lyophilized white powder N/A

Experimental Protocols
Materials Required

Lyophilized Noxiustoxin vial

Sterile, nuclease-free water, deionized water (ddH₂O), or a buffer of choice (e.g., Phosphate-

Buffered Saline, PBS).

Calibrated precision micropipettes (P10, P200, P1000)

Sterile, low-protein-binding pipette tips

Low-protein-binding microcentrifuge tubes (e.g., siliconized or polypropylene)

Vortex mixer and microcentrifuge
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Carrier protein (e.g., Bovine Serum Albumin, BSA, 0.1%) for preparing dilute working

solutions.

Protocol for Reconstitution of Stock Solution (e.g., 100
µM)
This protocol describes the steps to reconstitute lyophilized Noxiustoxin to a concentrated

stock solution. It is crucial to perform these steps with care to ensure the entire quantity of the

peptide is dissolved.

Pre-Reconstitution Centrifugation: Before opening, centrifuge the vial of lyophilized

Noxiustoxin at a low speed (e.g., 1,000 x g) for 1-2 minutes. This will pellet any powder that

may have become dislodged and is adhering to the cap or walls of the vial during shipment.

[11]

Solvent Preparation: Prepare the desired solvent. For most applications, sterile, nuclease-

free water is recommended for the initial stock solution.

Calculation of Solvent Volume: Calculate the volume of solvent needed to achieve the

desired stock concentration.

Formula: Volume (L) = (Mass of Toxin (g) / Molar Mass ( g/mol )) / Desired Concentration

(mol/L)

Example for a 100 µg vial to make a 100 µM stock:

Mass = 100 µg = 1 x 10⁻⁴ g

Molar Mass = 4195.06 g/mol

Concentration = 100 µM = 1 x 10⁻⁴ mol/L

Volume (L) = (1 x 10⁻⁴ g / 4195.06 g/mol ) / (1 x 10⁻⁴ mol/L) ≈ 0.000238 L

Volume to add = 238 µL
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Solubilization: Carefully open the vial and slowly add the calculated volume of solvent using

a calibrated micropipette. Direct the solvent onto the lyophilized powder at the bottom of the

vial.[12]

Mixing: Close the vial tightly and let it stand for 5-10 minutes. Mix by gently vortexing at a low

speed or by inverting the tube 10-15 times until the powder is completely dissolved.[12]

Avoid vigorous shaking to prevent foaming and potential denaturation.

Visual Inspection: Visually inspect the solution to ensure no particulate matter remains. If

particulates are present, the solution may be gently agitated for a longer duration.[11]

Preparation of Dilute Working Solutions
Noxiustoxin is effective at nanomolar concentrations. Due to its peptidic nature, it can adsorb

to the surfaces of plasticware when in very dilute solutions, leading to a loss of active

concentration.

Buffer with Carrier Protein: It is highly recommended to prepare final working solutions in a

buffer containing a carrier protein. A common choice is 0.1% Bovine Serum Albumin (BSA) in

the desired experimental buffer (e.g., PBS or physiological saline).

Serial Dilution: Perform serial dilutions from the concentrated stock solution to achieve the

final desired experimental concentration (e.g., 1-100 nM). Use low-protein-binding tubes and

pipette tips for all dilution steps.

Fresh Preparation: Working solutions should be prepared fresh on the day of the experiment

from the frozen stock solution to ensure maximum activity.

Storage and Stability
Proper storage is essential to maintain the long-term activity of Noxiustoxin.

Lyophilized Powder: Store the unopened vial at -20°C or -80°C for maximum shelf life.

Stock Solution (e.g., 100 µM): To avoid repeated freeze-thaw cycles, which can degrade the

peptide, aliquot the stock solution into smaller, single-use volumes in low-protein-binding

tubes. Store these aliquots at -20°C or preferably at -80°C.[11]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.randox.com/reconstituting-lyophilised-controls/
https://www.randox.com/reconstituting-lyophilised-controls/
https://www.cusabio.com/c-21047.html
https://www.benchchem.com/product/b3029997?utm_src=pdf-body
https://www.benchchem.com/product/b3029997?utm_src=pdf-body
https://www.cusabio.com/c-21047.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Working Solutions (Nanomolar range): These solutions are not stable for long periods and

should be discarded after use. Do not store dilute solutions.

Safety Precautions
Noxiustoxin is a potent neurotoxin. Standard laboratory safety practices should be strictly

followed.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle the toxin in a designated area.

Avoid inhalation of the lyophilized powder or contact with skin and eyes.

In case of accidental exposure, seek immediate medical attention. The LD₅₀ in mice is 0.26

μg/g via intraperitoneal injection.[1]

Visualized Workflows and Pathways
Experimental Workflow Diagram
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Caption: Workflow for Noxiustoxin Reconstitution and Use.

Signaling Pathway Diagram
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Caption: Simplified signaling pathway of Noxiustoxin action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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